Contemporary advancements in the semi-synthesis of bioactive terpenoids and steroids
Organic & Biomolecular Chemistry Pub Date: 2021-03-31 DOI: 10.1039/D1OB00448D
Abstract
Many natural products have intriguing biological properties that arise from their fascinating chemical structures. However, the intrinsic complexity of the structural skeleton and the reactive functional groups on natural products pose tremendous challenges to chemical syntheses. Semi-synthesis uses chemical compounds isolated from natural sources as the starting materials to produce other novel compounds with distinct chemical and medicinal properties. In particular, advancements in various types of sp3 C–H bond functionalization reactions and skeletal rearrangement methods have contributed to the re-emergence of semi-synthesis as an efficient approach for the synthesis of structurally complex bioactive natural products. Here, we begin with a brief discussion of several bioactive natural products that were obtained via a semi-synthetic approach between 2008 and 2015 and we then discuss in-depth contemporary advancements in the semi-synthesis of bioactive terpenoids and steroids reported during 2016–2020.
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